3-Amino-3-(4-chlorophenyl)propane-1-sulfonamide

• Molecular Formula: C9H13ClN2O2S
• Molecular Weight: 248.73 g/mol
• IUPAC Name: 3-amino-3-(4-chlorophenyl)propane-1-sulfonamide
• InChI: InChI=1S/C9H13ClN2O2S/c10-8-3-1-7(2-4-8)9(11)5-6-15(12,13)14/h1-4,9H,5-6,11H2,(H2,12,13,14)
• InChI Key: ZRRSOAZPQBUANS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCS(=O)(=O)N)N)Cl

Description

3-Amino-3-(4-chlorophenyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C9H13ClN2O2S and its molecular weight is 248.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrogen chloride (4M in dioxan, 1.0 mL, 4.00 mmol) was added to tert-butyl 1-(4-chlorophenyl)-3-sulfamoylpropylcarbamate (Intermediate 103) (38 mg, 0.11 mmol) in a mixture of DCM (5 mL) and methanol (2 mL) at 22° C. The resulting solution was stirred at 22° C. for 24 hours. The mixture was evaporated to dryness and the residue was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 30% (2M NH3 in MeOH) in DCM and pure fractions were evaporated to dryness to afford 3-amino-3-(4-chlorophenyl)propane-1-sulfonamide (20.00 mg, 73.8%) as a colourless gum.